Cas no 131549-62-7 (2,3-Butanedione,1,1,1-trifluoro-)

• Product Name: 2,3-Butanedione,1,1,1-trifluoro-
• CAS No: 131549-62-7
• MF: C₄H₃F₃O₂
• MW: 140.060631990433
• CID: 102317
• PubChem ID: 22456016
• Update Time: 2025-04-18

2,3-Butanedione,1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanedione,1,1,1-trifluoro-
• 2,3-Butanedione, 1,1,1-trifluoro- (9CI)
• 1,1,1-trifluorobutane-2,3-dione
• FCQWQHWUAIOBPE-UHFFFAOYSA-N
• SCHEMBL411234
• trifluorobiacetyl
• 1,1,1-trifluoro-2,3-butanedione
• 131549-62-7

• Inchi： 1S/C4H3F3O2/c1-2(8)3(9)4(5,6)7/h1H3
• InChI Key： FCQWQHWUAIOBPE-UHFFFAOYSA-N
• SMILES： FC(C(C(C)=O)=O)(F)F

Computed Properties

• Exact Mass: 140.00849
• Monoisotopic Mass: 140.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 34.14